Cas no 600139-89-7 (1H-Azepine,1-(ethoxyacetyl)hexahydro-)

1H-Azepine,1-(ethoxyacetyl)hexahydro- structure
600139-89-7 structure
Product Name:1H-Azepine,1-(ethoxyacetyl)hexahydro-
CAS No:600139-89-7
MF:C10H19NO2
MW:185.26336312294
CID:851806
PubChem ID:5197783
Update Time:2025-04-19

1H-Azepine,1-(ethoxyacetyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine,1-(ethoxyacetyl)hexahydro-
    • 1H-Azepine,1-(ethoxyacetyl)hexahydro-(9CI)
    • Inchi: 1S/C10H19NO2/c1-2-13-9-10(12)11-7-5-3-4-6-8-11/h2-9H2,1H3
    • InChI Key: JNUHOKWKMNCGDW-UHFFFAOYSA-N
    • SMILES: O(CC)CC(N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 185.14200
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 1.36340
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